![molecular formula C13H14N2O4S B2708714 ethyl 2-methyl-5-phenyl-2H-1,2,6-thiadiazine-4-carboxylate 1,1-dioxide CAS No. 1987263-11-5](/img/structure/B2708714.png)
ethyl 2-methyl-5-phenyl-2H-1,2,6-thiadiazine-4-carboxylate 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-methyl-5-phenyl-2H-1,2,6-thiadiazine-4-carboxylate 1,1-dioxide is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the thiadiazine family and is synthesized through a multi-step process. The compound has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. Additionally, there are several future directions for research on this compound.
Scientific Research Applications
Antimicrobial Activity
The compound’s scaffold, 1,2,4-benzothiadiazine-1,1-dioxide, has been reported to have antimicrobial properties . This suggests that the compound could potentially be used in the development of new antimicrobial drugs.
Antiviral Activity
The 1,2,4-benzothiadiazine-1,1-dioxide scaffold has also been found to have antiviral properties . This indicates that the compound could be explored for its potential use in antiviral therapies.
Antihypertensive Properties
The compound’s scaffold has been reported to have antihypertensive properties . This suggests that the compound could potentially be used in the treatment of hypertension.
Antidiabetic Activity
The 1,2,4-benzothiadiazine-1,1-dioxide scaffold has been found to have antidiabetic properties . This indicates that the compound could be explored for its potential use in antidiabetic therapies.
Anticancer Properties
The compound’s scaffold has been reported to have anticancer properties . This suggests that the compound could potentially be used in the development of new anticancer drugs.
AMPA Receptor Modulators
The 1,2,4-benzothiadiazine-1,1-dioxide scaffold has been found to have properties as AMPA receptor modulators . This indicates that the compound could be explored for its potential use in modulating AMPA receptors.
KATP Channel Activators
The compound’s scaffold has been reported to have properties as KATP channel activators . This suggests that the compound could potentially be used in the development of new drugs that activate KATP channels.
PI3Kδ Inhibitors
A study has reported the synthesis of 2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide derivatives as PI3Kδ inhibitors . This suggests that the compound could potentially be used in the development of new PI3Kδ inhibitors.
Mechanism of Action
Target of Action
Ethyl 2-methyl-5-phenyl-2H-1,2,6-thiadiazine-4-carboxylate 1,1-dioxide is a compound that has been found to have various pharmacological activities Compounds with similar structures, such as 1,2,4-benzothiadiazine-1,1-dioxide, have been reported to target katp channels and ampa receptors .
Mode of Action
It is known that the functional groups attached to the ring structure of similar compounds are responsible for their activity . For instance, the halo group at the 7 and 8 positions of the ring structure has been found to give active compounds .
Biochemical Pathways
Similar compounds have been reported to have antimicrobial, antiviral, antihypertensive, antidiabetic, and anticancer activities , suggesting that they may affect a wide range of biochemical pathways.
Result of Action
Similar compounds have been reported to show activity with ic 50 values ranging from 011 to 1042 μM , suggesting that they may have potent effects at the molecular and cellular levels.
Action Environment
It is known that the activity of similar compounds can be influenced by the presence of various functional groups attached to the ring structure .
properties
IUPAC Name |
ethyl 2-methyl-1,1-dioxo-5-phenyl-1,2,6-thiadiazine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O4S/c1-3-19-13(16)11-9-15(2)20(17,18)14-12(11)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLFAUNILEFDARN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN(S(=O)(=O)N=C1C2=CC=CC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-methyl-5-phenyl-2H-1,2,6-thiadiazine-4-carboxylate 1,1-dioxide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.